6-(4-(6-methylpyrimidin-4-yl)piperazin-1-yl)pyrimidine-2,4(1H,3H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-(4-(6-methylpyrimidin-4-yl)piperazin-1-yl)pyrimidine-2,4(1H,3H)-dione, also known as MPP, is a chemical compound that has been extensively researched due to its potential applications in various fields. It is a pyrimidine derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied in detail.
Scientific Research Applications
Synthesis and Pharmacological Properties
A series of new 4-piperazinopyrimidines, including structures related to the compound , has been synthesized, displaying a profile that includes antiemetic, tranquilizing, analgesic, antiserotonin, and musculotropic-spasmolytic properties. These findings highlight the compound's relevance in the development of new pharmacological agents (Mattioda et al., 1975).
Antimicrobial and Antifungal Activities
Research into pyrimidine derivatives has demonstrated potential antimicrobial and antifungal activities. For instance, novel Schiff bases of pyrido[1,2-a]pyrimidine derivatives with certain amino acids have been investigated, showcasing promising results in antibacterial and antitumor agents applications (Alwan et al., 2014). This suggests that similar compounds, including the one , could have significant antimicrobial properties.
Anti-Cancer Activities
Compounds related to 6-(4-(6-methylpyrimidin-4-yl)piperazin-1-yl)pyrimidine-2,4(1H,3H)-dione have shown significant anti-cancer activities across various human tumor cell lines. This includes the investigation of 1,3-dialkylated-pyrimidin-2,4-diones for their structure-activity relationships, revealing that specific substitutions on the pyrimidine ring can enhance anti-cancer activities (Singh & Paul, 2006).
Heterocyclic Synthesis and Biocidal Agents
The synthesis of isomeric structures of pyrimido[2,1-c][1,2,4]triazines from compounds similar to the one has been explored, with some derivatives showing high biocidal effects. This highlights the chemical's utility in creating new compounds with potential applications in biocide development (El‐mahdy & Abdel-Rahman, 2011).
Optical and Nonlinear Optical Properties
Research into pyrimidine-based bis-uracil derivatives, which are structurally related, has evaluated their potential in optical, nonlinear optical, and drug discovery applications. This includes studies on their antimicrobial, photoluminescence, and molecular docking properties, showcasing the versatility of pyrimidine derivatives in various scientific and technological applications (Mohan et al., 2020).
properties
IUPAC Name |
6-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-1H-pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N6O2/c1-9-6-10(15-8-14-9)18-2-4-19(5-3-18)11-7-12(20)17-13(21)16-11/h6-8H,2-5H2,1H3,(H2,16,17,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRYBJBIDTAADNV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=N1)N2CCN(CC2)C3=CC(=O)NC(=O)N3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(4-(6-methylpyrimidin-4-yl)piperazin-1-yl)pyrimidine-2,4(1H,3H)-dione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.